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Compound of Interest

Compound Name: 3-Chloro-2-methylanisole

Cat. No.: B1580867 Get Quote

An In-Depth Technical Guide to 3-Chloro-2-methylanisole: Structure, Isomerism, and

Synthesis

Abstract
This technical guide provides a comprehensive overview of 3-chloro-2-methylanisole, a

pivotal chemical intermediate in various industrial and research applications. Tailored for

researchers, scientists, and professionals in drug development and materials science, this

document delves into the compound's structural formula, the nuances of its positional isomers,

validated synthetic methodologies, and analytical characterization techniques. By integrating

field-proven insights with foundational chemical principles, this guide serves as an authoritative

resource for understanding and utilizing this versatile molecule.

Introduction to 3-Chloro-2-methylanisole
3-Chloro-2-methylanisole, systematically known as 1-chloro-3-methoxy-2-methylbenzene, is

an aromatic organic compound whose significance lies primarily in its role as a versatile

building block for more complex molecules.[1] Its unique substitution pattern—featuring a

chloro, a methyl, and a methoxy group on a benzene ring—provides a scaffold with specific

steric and electronic properties. These characteristics are leveraged in the synthesis of

agrochemicals, pharmaceuticals, and specialty materials.[1][2] The compound is an

intermediate in the production of pesticides and fertilizers and serves as a precursor in

organometallic chemistry, for instance, in the synthesis of arene-manganese tricarbonyl

complexes used in catalysis.[1]
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Key Physicochemical Properties
The fundamental properties of 3-chloro-2-methylanisole are summarized below, providing

essential data for experimental design and safety considerations.

Property Value Source

Molecular Formula C₈H₉ClO [3][4]

Molecular Weight 156.61 g/mol [3][4][5]

CAS Number 3260-88-6 [1][5]

Appearance Clear, colorless liquid [2][6]

Density 1.16 g/mL at 25 °C [7]

Boiling Point 213-217 °C [8]

Flash Point 60 °C (140 °F) - closed cup

Refractive Index n20/D ~1.54 [6]

InChI Key
LTVRGAWOEOKGJZ-

UHFFFAOYSA-N
[3][9]

SMILES COc1cccc(Cl)c1C [7]

Structural Elucidation and Isomerism
The precise arrangement of substituents on the aromatic ring is critical to the chemical identity

and reactivity of 3-chloro-2-methylanisole.

The Structural Formula of 3-Chloro-2-methylanisole
The structure consists of a benzene ring where the methyl (-CH₃) and methoxy (-OCH₃) groups

are adjacent (in positions 2 and 1, respectively, or ortho), and the chlorine atom (-Cl) is at

position 3, which is meta to the methoxy group.
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Synthesis of 3-Chloro-2-methylanisole

3-Chloro-2-methylaniline Diazonium Salt Intermediate

  Diazotization
(NaNO₂, HCl, 0-5°C)  

3-Chloro-2-methylphenol

  Hydrolysis
(H₂O, Δ)   3-Chloro-2-methylanisole

(Final Product)

  Methylation
(e.g., (CH₃)₂SO₄, Base)  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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